Cas no 145947-97-3 (Ethanone,1-(4-ethoxy-2-pyrimidinyl)-)

• Product Name: Ethanone,1-(4-ethoxy-2-pyrimidinyl)-
• CAS No: 145947-97-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 105504
• PubChem ID: 19392519
• Update Time: 2025-04-18

Ethanone,1-(4-ethoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-ethoxy-2-pyrimidinyl)-
• Ethanone, 1-(4-ethoxy-2-pyrimidinyl)- (9CI)
• LNLIGTYHRVFOBN-UHFFFAOYSA-N
• SCHEMBL882972
• 145947-97-3
• 2-acetyl-4-ethoxypyrimidine
• 1-(4-ethoxypyrimidin-2-yl)ethanone
• Ethanone, 1-(4-ethoxy-2-pyrimidinyl)-
• DB-287070

• Inchi： 1S/C8H10N2O2/c1-3-12-7-4-5-9-8(10-7)6(2)11/h4-5H,3H2,1-2H3
• InChI Key： LNLIGTYHRVFOBN-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C(C)=O)N=1)CC

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08